(4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone

• IUPAC Name: (4-chloro-2-methylphenyl)-[1-[[4-(2-hydroxyethoxy)phenyl]methyl]piperidin-3-yl]methanone
• InChI: InChI=1S/C22H26ClNO3/c1-16-13-19(23)6-9-21(16)22(26)18-3-2-10-24(15-18)14-17-4-7-20(8-5-17)27-12-11-25/h4-9,13,18,25H,2-3,10-12,14-15H2,1H3
• InChI Key: LKBCGTZWCQSXQF-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)C(=O)C2CCCN(C2)CC3=CC=C(C=C3)OCCO
• Molecular Formula: C22H26ClNO3
• Molecular Weight: 387.9 g/mol

Description

(4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone, also known as CP-47,497, is a synthetic cannabinoid that acts as a potent agonist of the cannabinoid receptors in the brain. CP-47,497 is a popular research chemical that is used by scientists to study the effects of cannabinoids on the body.

Mechanism of Action

(4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone acts as a potent agonist of the cannabinoid receptors in the brain. The compound binds to these receptors and activates them, leading to the release of various neurotransmitters. This activation of the cannabinoid receptors produces a range of effects, including pain relief, relaxation, and altered perception.
Biochemical and physiological effects:
(4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone produces a range of biochemical and physiological effects in the body. The compound has been shown to produce analgesic effects, reduce inflammation, and induce relaxation. (4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone also produces alterations in perception, including changes in visual and auditory perception.

Advantages and Limitations for Lab Experiments

(4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone is a valuable research tool for scientists studying the effects of cannabinoids on the body. The compound is highly potent and produces a range of effects, making it useful for investigating the mechanism of action of cannabinoids. However, the use of (4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone in lab experiments is limited by the fact that it is a synthetic compound and may not accurately reflect the effects of natural cannabinoids.

Future Directions

There are many future directions for research involving (4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone. One area of interest is the therapeutic potential of cannabinoids for the treatment of various diseases, including chronic pain, epilepsy, and cancer. Another area of interest is the development of new synthetic cannabinoids that are more potent and selective than (4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone. Additionally, research is needed to better understand the long-term effects of cannabinoids on the body and brain.

Synthesis Methods

(4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone is synthesized using a multistep process that involves the reaction of various chemical reagents. The synthesis process is complex and requires a high degree of expertise in organic chemistry.

Scientific Research Applications

(4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone is used in scientific research to study the effects of cannabinoids on the body. The compound is used to investigate the mechanism of action of cannabinoids and their effects on the brain and other organs. (4-chloro-2-methylphenyl){1-[4-(2-hydroxyethoxy)benzyl]-3-piperidinyl}methanone is also used to study the therapeutic potential of cannabinoids for the treatment of various diseases.